Cas no 2228537-92-4 (5-1-(aminomethyl)cyclopropyl-N,N-dimethyl-1,3-thiazol-2-amine)

• Product Name: 5-1-(aminomethyl)cyclopropyl-N,N-dimethyl-1,3-thiazol-2-amine
• CAS No: 2228537-92-4
• MF: C₉H₁₅N₃S
• MW: 197.300500154495
• CID: 6111093
• PubChem ID: 165670885
• Update Time: 2025-05-30

5-1-(aminomethyl)cyclopropyl-N,N-dimethyl-1,3-thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-1-(aminomethyl)cyclopropyl-N,N-dimethyl-1,3-thiazol-2-amine
• EN300-1755856
• 2228537-92-4
• 5-[1-(aminomethyl)cyclopropyl]-N,N-dimethyl-1,3-thiazol-2-amine

• Inchi： 1S/C9H15N3S/c1-12(2)8-11-5-7(13-8)9(6-10)3-4-9/h5H,3-4,6,10H2,1-2H3
• InChI Key： PCJFPWOYQUGOBX-UHFFFAOYSA-N
• SMILES： S1C(N(C)C)=NC=C1C1(CN)CC1

Computed Properties

• Exact Mass: 197.09866866g/mol
• Monoisotopic Mass: 197.09866866g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 70.4Ų

Additional information on 5-1-(aminomethyl)cyclopropyl-N,N-dimethyl-1,3-thiazol-2-amine

5-1-(Aminomethyl)cyclopropyl-N,N-dimethyl-1,3-thiazol-2-amine: A Comprehensive Overview

5-1-(Aminomethyl)cyclopropyl-N,N-dimethyl-1,3-thiazol-2-amine, identified by the CAS number 2228537-92-4, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of thiazoles, which are heterocyclic aromatic compounds with a five-membered ring containing sulfur and nitrogen atoms. Thiazoles are widely studied due to their potential applications in drug discovery, agrochemicals, and materials science.

The structure of 5-1-(aminomethyl)cyclopropyl-N,N-dimethyl-1,3-thiazol-2-amine is characterized by a thiazole ring substituted with a cyclopropyl group at position 5 and an N,N-dimethylamino group at position 2. The cyclopropyl group introduces unique strain and reactivity, while the N,N-dimethylamino group contributes to the compound's basicity and potential bioavailability. These structural features make the compound a promising candidate for various chemical transformations and biological assays.

Recent studies have highlighted the importance of thiazole derivatives in medicinal chemistry. For instance, researchers have explored the potential of 5-1-(aminomethyl)cyclopropyl-N,N-dimethyl-1,3-thiazol-2-amine as a lead compound for developing new therapeutic agents. Its ability to interact with biological targets such as enzymes and receptors has been investigated through computational modeling and in vitro experiments. These studies suggest that the compound may exhibit activity against certain disease pathways, making it a valuable tool in drug discovery.

In addition to its pharmacological applications, 5-1-(aminomethyl)cyclopropyl-N,N-dimethyl-1,3-thiazol-2-amine has also been studied for its chemical reactivity. The cyclopropyl group is known to undergo various ring-opening reactions under specific conditions, which can be exploited for synthesizing more complex molecules. Furthermore, the thiazole ring itself is a versatile scaffold for constructing bioactive compounds. Recent advancements in synthetic methodologies have enabled the efficient synthesis of this compound, making it more accessible for large-scale studies.

The synthesis of 5-1-(aminomethyl)cyclopropyl-N,N-dimethyl-1,3-thiazol-2-amine typically involves multi-step processes that combine principles from organic synthesis and catalysis. Key steps include the formation of the thiazole ring through cyclization reactions and the subsequent functionalization with the cyclopropyl and dimethylamino groups. Researchers have optimized these steps to improve yield and purity, ensuring that the compound can be produced in quantities sufficient for both academic and industrial applications.

From an environmental perspective, understanding the behavior of 5-1-(aminomethyl)cyclopropyl-N,N-dimethyl-1,3-thiazol-amines in different ecosystems is crucial for assessing their safety and sustainability. Studies have been conducted to evaluate their biodegradation rates and potential toxicity to aquatic organisms. These findings are essential for guiding responsible use and disposal practices in both research and commercial settings.

In conclusion, 5-1-(aminomethyl)cyclopropyl-N,N-dimethyl-1,3-thiazol-amines, represented by CAS No. 2228537924, is a compound with diverse applications across multiple disciplines. Its unique chemical structure and reactivity make it a valuable tool in drug discovery, materials science, and organic synthesis. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.